Cas no 36915-02-3 (Octanoic acid, 6,8-dimercapto-, sodium salt (1:1))

• Product Name: Octanoic acid, 6,8-dimercapto-, sodium salt (1:1)
• CAS No: 36915-02-3
• MF: C₈H₁₅NaO₂S₂
• MW: 230.323271036148
• CID: 323488
• PubChem ID: 23665009
• Update Time: 2025-04-19

Octanoic acid, 6,8-dimercapto-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 6,8-dimercapto-, sodium salt (1:1)
• sodium,6,8-bis(sulfanyl)octanoate
• SCHEMBL718014
• sodium dihydrolipoate
• 36915-02-3
• DTXSID20958115
• Sodium 6,8-bis(sulfanyl)octanoate

• Inchi： 1S/C8H16O2S2.Na/c9-8(10)4-2-1-3-7(12)5-6-11;/h7,11-12H,1-6H2,(H,9,10);/q;+1/p-1
• InChI Key： NKWZDUQCHVQLPU-UHFFFAOYSA-M
• SMILES： SC(CCS)CCCCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 230.04125
• Monoisotopic Mass: 230.041116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1

Experimental Properties

• Boiling Point: 360.8°C at 760 mmHg
• Flash Point: 172°C
• PSA: 40.13